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Compound of Interest

Compound Name: 2-Phenylmalononitrile

Cat. No.: B051526

For researchers, scientists, and professionals in drug development, meticulous adherence to
safety protocols is paramount, especially when handling specialized chemical compounds. This
guide provides essential, step-by-step procedures for the safe and compliant disposal of 2-
Phenylmalononitrile, ensuring the protection of both laboratory personnel and the
environment.

Immediate Safety and Handling Precautions

Before initiating any disposal process, it is crucial to be aware of the hazards associated with 2-
Phenylmalononitrile. This compound is classified as fatal if swallowed, toxic in contact with
skin or if inhaled, causes serious eye irritation, and may cause an allergic skin reaction. It is
also very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE) is mandatory. Always wear:

Flame retardant antistatic protective clothing.
» Protective gloves.
o Eye and face protection.

e For nuisance exposures, use a type P95 (US) or type P1 (EU EN 143) particle respirator. For
higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator
cartridges.[1]
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]
[2] Avoid breathing dust and prevent the product from entering drains.[1]

Quantitative Data for 2-Phenylmalononitrile

For quick reference, the following table summarizes key quantitative data for 2-
Phenylmalononitrile.

Property Value Source
Molecular Formula CoHeN2 Biosynth
Molecular Weight 142.16 g/mol Biosynth
Melting Point 30-32°C (86 -90 °F) Sigma-Aldrich
Boiling Point 220 °C (428 °F) Sigma-Aldrich
Density 1.049 g/cm3 at 25 °C (77 °F) Sigma-Aldrich

Step-by-Step Disposal Protocol

The recommended method for the disposal of 2-Phenylmalononitrile is through a licensed
professional waste disposal service.[1] The primary disposal route is incineration.

Experimental Protocol for Disposal:
e Collection and Storage of Waste:

o Collect waste 2-Phenylmalononitrile and any contaminated materials in sturdy, leak-
proof, and clearly labeled containers.

o Ensure containers are kept closed in a suitable, designated area.[1]
o Do not mix with incompatible wastes.
» Engaging a Licensed Disposal Company:

o Contact a licensed professional waste disposal service to handle the material.[1]
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o Provide the company with the Safety Data Sheet (SDS) for 2-Phenylmalononitrile to
ensure they are fully aware of the hazards.

« Incineration Procedure (to be performed by the licensed facility):

o The material should be burned in a chemical incinerator equipped with an afterburner and
a scrubber to neutralize harmful combustion products.[1]

o Extra care should be taken during ignition as the material can be highly flammable.[1]
o Disposal of Contaminated Packaging:
o Empty containers must be triple rinsed with a suitable solvent.[2]

o The rinsate must be collected and disposed of as hazardous waste along with the
chemical.[2]

o Once decontaminated, the packaging can be disposed of as unused product.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-
Phenylmalononitrile.
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Preparation Phase

Start: Identify 2-Phenylmalononitrile Waste

Don Appropriate PPE

l

Collect Waste in Labeled, Sealed Containers

Disposal Phase

Contact Licensed Waste Disposal Service

l

Provide Safety Data Sheet (SDS)

l

Arrange for Professional Transport

Licensed Facility Action

Incinerate with Afterburner and Scrubber

End: Compliant Disposal

Click to download full resolution via product page

Disposal Workflow for 2-Phenylmalononitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b051526?utm_src=pdf-custom-synthesis
https://www.capotchem.cn/doc/msds_6017-21-6.do
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b051526#2-phenylmalononitrile-proper-disposal-procedures
https://www.benchchem.com/product/b051526#2-phenylmalononitrile-proper-disposal-procedures
https://www.benchchem.com/product/b051526#2-phenylmalononitrile-proper-disposal-procedures
https://www.benchchem.com/product/b051526#2-phenylmalononitrile-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051526?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

